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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Vat Red 10 (C.I. 67000), a synthetic anthraquinone dye. The information is

intended for researchers, scientists, and professionals in drug development and related fields,

offering detailed data, experimental protocols, and visualizations to support advanced research

and application.

Chemical Identity and Structure
Vat Red 10 is a complex organic molecule belonging to the anthraquinone class of dyes. Its

intricate structure is responsible for its characteristic red color and its properties as a vat dye.

Chemical Structure:

The chemical structure of Vat Red 10 is 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][1]

[2]benzoxazole-5,10-dione.
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Identifier Value

IUPAC Name
2-(1-amino-9,10-dioxoanthracen-2-

yl)naphtho[2,3-f][1][2]benzoxazole-5,10-dione[3]

CAS Number 2379-79-5

C.I. Number 67000

Molecular Formula C29H14N2O5

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=

C3)C4=NC5=C(O4)C=C6C(=C5)C(=O)C7=CC=

CC=C7C6=O)N

InChI

InChI=1S/C29H14N2O5/c30-24-18(10-9-17-

23(24)28(35)16-8-4-3-7-15(16)25(17)32)29-31-

21-11-19-20(12-22(21)36-29)27(34)14-6-2-1-5-

13(14)26(19)33/h1-12H,30H2

InChIKey RHEVAQGXLUQWBM-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of Vat Red 10 are crucial for understanding its behavior in

various applications, from dyeing textiles to its potential in other scientific domains.

General Properties
Property Value Source

Molecular Weight 470.43 g/mol

Appearance Deep red powder

Density 1.57 g/cm³ (at 20°C)

Solubility
Vat Red 10 is characteristically insoluble in water but shows solubility in some organic solvents.

Its application as a vat dye relies on a chemical reduction process to a water-soluble "leuco"
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form.

Solvent Solubility Source

Water Insoluble

Ethanol Insoluble

Acetone Insoluble

Xylene Soluble

Tetralin Soluble

Spectral Properties
A study on the microbial decolorization of Vat Red 10 reported its absorbance maxima.

Spectral Data Value

UV-Vis Absorbance Maximum (λmax) 530 nm

Manufacturing and Synthesis
The synthesis of Vat Red 10 involves a multi-step chemical process. The general

manufacturing method is a condensation reaction followed by cyclization and reduction.

Manufacturing Process: The synthesis of Vat Red 10 is typically achieved through the

condensation of 1-Nitro-2-anthraquinonecarbonyl chloride with 2-Amino-3-hydroxyanthracene-

9,10-dione. This is followed by a cyclization step to form the thiazole ring, and a final reduction

of the nitro group to an amino group.
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1-Nitro-2-anthraquinonecarbonyl chloride

Condensation

2-Amino-3-hydroxyanthracene-9,10-dione

Intermediate Product

Cyclization (Thiazole ring formation)

Nitro-substituted Intermediate

Reduction

Vat Red 10
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Manufacturing process of Vat Red 10.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and spectroscopic

characterization of Vat Red 10 are not readily available in public literature, a general protocol

for the application of vat dyes to cotton, a primary use of this chemical, can be provided.
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Vat Dyeing of Cotton Fabric
This protocol outlines the general procedure for dyeing cotton fabric with a vat dye such as Vat
Red 10. The process involves the reduction of the insoluble dye to its soluble leuco form,

dyeing of the fabric, and subsequent oxidation to trap the insoluble dye within the fibers.

Materials:

Cotton fabric

Vat dye (e.g., Vat Red 10)

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄)

Wetting agent

Sequestering agent

Oxidizing agent (e.g., hydrogen peroxide, H₂O₂)

Soaping agent (detergent)

Soda ash

Procedure:

Preparation of the Dyebath:

The dyebath is prepared with water, a wetting agent, and a sequestering agent.

The temperature is initially set to approximately 40-50°C.

Vatting (Reduction):

The insoluble vat dye is pasted with a dispersing agent and added to the dyebath.

Sodium hydroxide is added to create an alkaline environment.
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Sodium hydrosulfite, the reducing agent, is then added to convert the dye to its soluble

leuco form. This is often accompanied by a color change.

The temperature is raised to 60-70°C and maintained for a period to ensure complete

reduction.

Dyeing:

The prepared cotton fabric is introduced into the dyebath containing the soluble leuco dye.

The dyeing process is carried out for a specified duration (e.g., 45-60 minutes) to allow for

the penetration and diffusion of the dye into the cotton fibers.

Oxidation:

After dyeing, the fabric is removed from the dyebath and the excess dye liquor is removed.

The fabric is then exposed to an oxidizing agent, such as air or a solution of hydrogen

peroxide, to convert the soluble leuco dye back to its original insoluble form within the

fibers. This step restores the dye's final color.

Soaping (After-treatment):

The dyed fabric is treated in a hot bath containing a soaping agent and soda ash.

This step removes any loose dye particles from the fabric surface and helps to stabilize

the dye, improving fastness properties.

Rinsing and Drying:

The fabric is thoroughly rinsed with hot and cold water to remove any residual chemicals.

Finally, the dyed fabric is dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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